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Compound of Interest

3-Pyridin-4-yl-L -alanine--hydrogen
chloride (1/2)

Cat. No.: B124672

Compound Name:

An In-depth Technical Guide to 3-Pyridin-4-yl-L-alanine Hydrochloride and Its Related
Compounds

This technical guide serves as a resource for researchers, scientists, and professionals in drug
development, providing detailed information on the chemical compound 3-Pyridin-4-yl-L-
alanine and its hydrochloride salts. This document outlines the Chemical Abstracts Service
(CAS) numbers and synonyms for various forms of this compound to ensure accurate
identification and sourcing for experimental use.

Chemical Identity and Variants

3-Pyridin-4-yl-L-alanine is a synthetic amino acid that has garnered interest in medicinal
chemistry and drug design. It is crucial to distinguish between its different forms, including the
free base, the monohydrochloride, and the dihydrochloride, as well as its structural isomers
(e.g., 3-Pyridin-3-yl-L-alanine), which possess distinct chemical and biological properties.

Data Summary

For clarity and ease of comparison, the CAS numbers and synonyms for 3-Pyridin-4-yl-L-
alanine and its related structures are summarized in the table below. This allows for precise
identification of the specific compound required for research and development activities.
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Compound Name CAS Number Synonyms

3-(4-Pyridyl)-L-alanine 3-(4-t’1) 2IU)-L-
_( : y)_ 178933-04-5 @ev=n

Dihydrochloride T2 TIERE

(S)-2-Amino-3-(pyridin-4-
yl)propanoic acid[2], L-4-
Pyridylalanine[2], 4'-Aza-L-
3-(4-Pyridyl)-L-alanine 37535-49-2[1][2][3] phenylalanine[3], (S)-2-Amino-
3-(4-pyridyl)propionic acid[3],
H-Ala(4-Pyri)-OHI[2], B-(4-
pyridyl)-alanine[2]

L-3-Pyridylalanine

3-(3-Pyridyl)-L-alanine hydrochloride[4], (S)-2-Amino-
) 93960-20-4[4] _ o _
hydrochloride 3-(3-pyridyl)propionic acid
hydrochloride[4]

(S)-2-Amino-3-(3-
3-(3-Pyridyl)-L-alanine 64090-98-8|5] pyridyl)propionic acid[5], 3'-
Aza-L-phenylalanine[5]

Logical Relationships of 3-Pyridin-4-yl-L-alanine
Variants

The following diagram illustrates the relationship between the free base form of 3-Pyridin-4-yl-
L-alanine and its hydrochloride salts. This visualization aids in understanding the chemical
transformations between these related compounds.

3-(4-Pyridyl)-L-alanine + - . 3-(4-Pyridyl)-L-alanine
HCI _ | 3-Pyridin-4-yl-L-alanine | + HCI . .
(F.ree Base) E—— Monohydrochloride E—— Dlh_ydrochlorlde
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|- HCI

Click to download full resolution via product page

Conversion between 3-Pyridin-4-yl-L-alanine and its hydrochloride salts.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/81956
https://pubchem.ncbi.nlm.nih.gov/compound/7009701
https://www.sigmaaldrich.com/HK/zh/product/aldrich/81956
https://pubchem.ncbi.nlm.nih.gov/compound/7009701
https://pubchem.ncbi.nlm.nih.gov/compound/7009701
https://www.sigmaaldrich.com/HK/zh/product/aldrich/81956
https://www.sigmaaldrich.com/HK/zh/product/aldrich/81956
https://pubchem.ncbi.nlm.nih.gov/compound/7009701
https://pubchem.ncbi.nlm.nih.gov/compound/7009701
https://www.chemblink.com/products/93960-20-4.htm
https://www.chemblink.com/products/93960-20-4.htm
https://www.chemblink.com/products/93960-20-4.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/94814
https://www.sigmaaldrich.com/TW/zh/product/aldrich/94814
https://www.sigmaaldrich.com/TW/zh/product/aldrich/94814
https://www.benchchem.com/product/b124672?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer: As an Al model, | am unable to provide experimental protocols. The information
provided is for informational purposes only and should be verified by consulting peer-reviewed
literature and chemical supplier documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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